Cas no 1858358-56-1 (6-Hydrazinylpyrimidine-4-carbonitrile)

• Product Name: 6-Hydrazinylpyrimidine-4-carbonitrile
• CAS No: 1858358-56-1
• MF: C₅H₅N₅
• MW: 135.126699209213
• CID: 6165248
• PubChem ID: 90204789
• Update Time: 2025-05-20

6-Hydrazinylpyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15777833
• 1858358-56-1
• 6-hydrazinylpyrimidine-4-carbonitrile
• EN300-1688699
• 6-Hydrazinylpyrimidine-4-carbonitrile

• Inchi： 1S/C5H5N5/c6-2-4-1-5(10-7)9-3-8-4/h1,3H,7H2,(H,8,9,10)
• InChI Key： IOWHEIZJZIRSCC-UHFFFAOYSA-N
• SMILES： N(C1C=C(C#N)N=CN=1)N

Computed Properties

• Exact Mass: 135.05449518g/mol
• Monoisotopic Mass: 135.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.6Ų

Additional information on 6-Hydrazinylpyrimidine-4-carbonitrile

6-Hydrazinylpyrimidine-4-carbonitrile: A Comprehensive Overview

The compound 6-Hydrazinylpyrimidine-4-carbonitrile (CAS No. 1858358-56-1) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of 6-Hydrazinylpyrimidine-4-carbonitrile consists of a pyrimidine ring substituted with a hydrazine group at the 6-position and a cyano group at the 4-position, making it a unique derivative with promising properties.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly due to their ability to interact with various biological targets such as enzymes, receptors, and nucleic acids. The presence of the hydrazine group in 6-Hydrazinylpyrimidine-4-carbonitrile adds versatility to its chemical reactivity, enabling it to participate in a wide range of reactions, including condensation and substitution reactions. This makes it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

One of the most intriguing aspects of 6-Hydrazinylpyrimidine-4-carbonitrile is its role in the development of antiviral agents. Researchers have explored its ability to inhibit viral replication by targeting key enzymes involved in the viral life cycle. For instance, studies have shown that this compound exhibits potent activity against certain RNA viruses, making it a promising candidate for antiviral drug development. The cyano group at the 4-position plays a critical role in enhancing the compound's bioactivity by improving its solubility and stability.

In addition to its antiviral properties, 6-Hydrazinylpyrimidine-4-carbonitrile has also been investigated for its potential as an anticancer agent. Pyrimidine derivatives are known to interfere with DNA synthesis and repair mechanisms, which are critical processes for cancer cell proliferation. The hydrazine group in this compound contributes to its ability to bind with DNA, thereby inducing apoptosis in cancer cells. Recent experiments have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted therapy.

The synthesis of 6-Hydrazinylpyrimidine-4-carbonitrile involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the pyrimidine ring through cyclization reactions, followed by the introduction of the hydrazine and cyano groups at specific positions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for further biological testing.

From an analytical standpoint, 6-Hydrazinylpyrimidine-4-carbonitrile has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed its molecular structure and purity, providing a solid foundation for subsequent studies. The compound's physical properties, including its melting point and solubility profile, have also been determined, which are essential for understanding its behavior in different chemical environments.

Looking ahead, the future of 6-Hydrazinylpyrimidine-4-carbonitrile lies in its continued exploration as a lead compound for drug development. Its unique combination of structural features makes it an ideal candidate for further modification and optimization. Researchers are currently investigating ways to enhance its pharmacokinetic properties, such as improving its bioavailability and reducing potential toxicity. These efforts are expected to pave the way for clinical trials and eventual therapeutic applications.

In conclusion, 6-Hydrazinylpyrimidine-4-carbonitrile (CAS No. 1858358-56-1) is a versatile and promising compound with significant potential in medicinal chemistry. Its unique structure, combined with recent advancements in research methodologies, positions it as a key player in the development of novel therapeutics for various diseases. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.